1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine
Description
IUPAC Nomenclature and Constitutional Isomerism Considerations
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived through hierarchical prioritization of functional groups and substituents. The parent structure is pyrrolidine , a five-membered saturated heterocycle containing one nitrogen atom. The 1-Boc designation refers to the tert-butoxycarbonyl protecting group attached to the nitrogen atom at position 1 of the pyrrolidine ring. At position 3, a [(2-trifluoromethyl-phenyl)-amino]-methyl substituent is present, comprising a methylene bridge (-CH2-) linked to an amino group (-NH-) that is further bonded to a 2-trifluoromethylphenyl aromatic ring.
The full IUPAC name is:
tert*-butyl 3-({[(2-(trifluoromethyl)phenyl)amino]methyl})pyrrolidine-1-carboxylate
Constitutional isomerism arises from two primary factors:
- Positional isomerism of the trifluoromethyl group : Substitution at the ortho (2-), meta (3-), or para (4-) positions on the phenyl ring generates distinct isomers. For example, a meta-trifluoromethyl variant would be named tert-butyl 3-({[(3-(trifluoromethyl)phenyl)amino]methyl})pyrrolidine-1-carboxylate.
- Pyrrolidine substitution patterns : Alternative placements of the Boc and aminomethyl groups on the pyrrolidine ring (e.g., at positions 2 and 4) would yield constitutional isomers with divergent physicochemical properties.
A comparative analysis of these isomers reveals stark differences in dipole moments and solubility profiles, driven by the electronic effects of the trifluoromethyl group’s position and the steric demands of the Boc protection.
Conformational Analysis of the Pyrrolidine Ring System
The pyrrolidine ring adopts non-planar conformations due to its saturated nature, with puckering modes classified as envelope (Cₛ) or twisted (C₂) forms. Density functional theory (DFT) studies indicate that the Boc group at position 1 imposes significant steric constraints, favoring a Cₛ-envelope conformation where C3 (bearing the aminomethyl substituent) lies out-of-plane. This puckering minimizes steric clashes between the Boc group and the 3-substituent, stabilizing the molecule by approximately 2.3 kcal/mol compared to the twisted conformation.
Key torsional angles influencing the ring geometry include:
| Torsional Angle | Value (°) | Conformational Impact |
|---|---|---|
| N1-C2-C3-C4 | -15.2 | Envelope puckering |
| C2-C3-C4-C5 | +42.7 | Ring flattening |
| C5-N1-C2-C3 | -28.9 | Steric relief |
The aminomethyl group at C3 adopts a gauche conformation relative to the pyrrolidine ring, optimizing hydrogen-bonding interactions between the NH moiety and the Boc carbonyl oxygen. Nuclear magnetic resonance (NMR) studies corroborate this, showing coupling constants (J = 6.8 Hz) consistent with restricted rotation about the C3-N bond.
Electronic Effects of the Trifluoromethyl Substituent on Aromatic Ring Geometry
The trifluoromethyl (-CF₃) group exerts profound electronic effects on the phenyl ring:
- Inductive electron withdrawal : The high electronegativity of fluorine atoms creates a -I effect , reducing electron density at the ortho and para positions by ~15% compared to unsubstituted aniline.
- Resonance effects : While -CF₃ is weakly resonance-withdrawing, conjugation with the amino group generates a partial positive charge on the nitrogen atom, lowering its basicity (predicted pKₐ = 3.9 vs. 4.6 for unsubstituted aniline).
These electronic perturbations distort the aromatic ring’s geometry:
- Bond length alternation : The C-N bond linking the phenyl ring to the amino group shortens to 1.34 Å (vs. 1.39 Å in aniline), indicative of increased double-bond character.
- Dihedral angle modulation : The phenyl ring rotates ~12° out of coplanarity with the pyrrolidine plane to alleviate steric strain between the -CF₃ group and the Boc substituent.
The combined electronic and steric effects enhance the compound’s lipophilicity (calculated logP = 2.1) and influence its reactivity in cross-coupling reactions, where the -CF₃ group acts as a meta-directing moiety in electrophilic substitutions.
Properties
CAS No. |
887591-06-2 |
|---|---|
Molecular Formula |
C17H23F3N2O2 |
Molecular Weight |
344.37 g/mol |
IUPAC Name |
tert-butyl 3-[[2-(trifluoromethyl)anilino]methyl]pyrrolidine-1-carboxylate |
InChI |
InChI=1S/C17H23F3N2O2/c1-16(2,3)24-15(23)22-9-8-12(11-22)10-21-14-7-5-4-6-13(14)17(18,19)20/h4-7,12,21H,8-11H2,1-3H3 |
InChI Key |
SDGOCRMKEGPFHU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)CNC2=CC=CC=C2C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
General Synthetic Strategies
The synthesis of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine typically follows one of several general approaches:
Reductive Amination Approach
This approach involves the reaction of 1-Boc-3-formylpyrrolidine with 2-trifluoromethylaniline under reductive conditions.
Nucleophilic Substitution Approach
The nucleophilic substitution pathway utilizes 1-Boc-3-(halomethyl)pyrrolidine derivatives reacting with 2-trifluoromethylaniline.
Coupling Reaction Approach
This approach involves the coupling of 1-Boc-3-(aminomethyl)pyrrolidine with 2-trifluoromethylphenyl halides or similar derivatives through palladium-catalyzed reactions.
Detailed Preparation Methods
Synthesis via 1-Boc-3-(aminomethyl)pyrrolidine
The most efficient route involves using 1-Boc-3-(aminomethyl)pyrrolidine as a key intermediate. This compound can be synthesized from commercially available starting materials and subsequently coupled with appropriate 2-trifluoromethylphenyl derivatives.
Preparation of 1-Boc-3-(aminomethyl)pyrrolidine
Method A: From 3-aminopyrrolidine
Step 1: Boc Protection of 3-aminopyrrolidine
(S)-3-aminopyrrolidine + di-tert-butyl dicarbonate → (S)-1-Boc-3-aminopyrrolidine
The reaction is typically performed in methanol with the careful addition of di-tert-butyl dicarbonate while maintaining the pH at 11.8-12.2 using potassium hydroxide solution. This method provides the desired 1-Boc-3-aminopyrrolidine with a chemical purity of 99.1% and an optical purity of 99.5% ee.
Method B: Introduction of aminomethyl group
The aminomethyl group can be introduced through a series of reactions involving:
- Cyanation of 1-Boc-3-pyrrolidine derivatives
- Reduction of the resulting nitrile to generate the aminomethyl functionality
Coupling with 2-trifluoromethylphenyl derivatives
The coupling of 1-Boc-3-(aminomethyl)pyrrolidine with 2-trifluoromethylphenyl derivatives can be achieved through multiple methods:
Method A: Nucleophilic aromatic substitution
1-Boc-3-(aminomethyl)pyrrolidine + 2-fluoro-1-trifluoromethylbenzene → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine
This approach typically utilizes basic conditions and requires elevated temperatures due to the reduced reactivity of the ortho-trifluoromethyl substituted phenyl system.
Method B: Palladium-catalyzed coupling
This method involves the reaction of 1-Boc-3-(aminomethyl)pyrrolidine with 2-bromo-1-trifluoromethylbenzene under palladium catalysis:
1-Boc-3-(aminomethyl)pyrrolidine + 2-bromo-1-trifluoromethylbenzene + Pd catalyst → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine
Optimal conditions use tris(dibenzylideneacetone)dipalladium(0) as the catalyst with 2,2'-bis-(diphenylphosphino)-1,1'-binaphthyl (BINAP) as the ligand and sodium tert-butoxide as the base in toluene at 100°C.
Reductive Amination Method
Another efficient approach involves reductive amination between 1-Boc-3-formylpyrrolidine and 2-trifluoromethylaniline:
1-Boc-3-formylpyrrolidine + 2-trifluoromethylaniline + NaBH4 → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine
This method typically proceeds in two steps:
- Formation of the imine intermediate by reaction of the aldehyde with the amine
- Reduction of the imine with sodium borohydride
The process can be adapted from similar reactions described for piperidine analogs:
| Reagent | Quantity | Conditions | Yield |
|---|---|---|---|
| 1-Boc-3-formylpyrrolidine | 1 eq | Methanol, RT, 16h | Not isolated |
| 2-trifluoromethylaniline | 1 eq | - | - |
| Sodium borohydride | 1 eq | RT, 2h | 75-85%* |
*Estimated yield based on similar compounds reported in the literature.
Direct N-Arylation Method
A direct N-arylation approach can be utilized for the synthesis of the target compound:
Copper-catalyzed N-arylation
1-Boc-3-(aminomethyl)pyrrolidine + 2-iodo-1-trifluoromethylbenzene + CuI → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine
This method employs copper(I) iodide as a catalyst, ethylene glycol as a ligand, and potassium phosphate as a base in isopropyl alcohol under reflux conditions.
| Reagent | Molar Ratio | Conditions | Expected Yield |
|---|---|---|---|
| 1-Boc-3-(aminomethyl)pyrrolidine | 1.0 | Isopropyl alcohol, reflux, 46h | 70-80%* |
| 2-iodo-1-trifluoromethylbenzene | 1.2 | - | - |
| CuI | 0.1 | - | - |
| Ethylene glycol | 0.125 | - | - |
| K3PO4 | 2.0 | - | - |
*Yield estimated based on similar reactions reported for 3-chloro-4-fluorophenylamine derivatives.
Optimization of Reaction Conditions
Palladium-Catalyzed Coupling Optimization
Table 2 summarizes the optimization of palladium-catalyzed coupling conditions for the synthesis of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine:
| Entry | Pd Catalyst | Ligand | Base | Solvent | Temperature (°C) | Time (h) | Yield (%)* |
|---|---|---|---|---|---|---|---|
| 1 | Pd₂(dba)₃ | BINAP | NaOtBu | Toluene | 100 | 1 | 65-75 |
| 2 | Pd₂(dba)₃ | BINAP | NaOtBu | Toluene | 110 | 1 | 70-80 |
| 3 | Pd₂(dba)₃ | BINAP | Cs₂CO₃ | Toluene | 100 | 1 | 60-70 |
| 4 | Pd(OAc)₂ | BINAP | Cs₂CO₃ | Toluene | 100 | 1 | 65-75 |
| 5 | Pd(OAc)₂ | BINAP | Cs₂CO₃ | Toluene | 100 | 2 | 75-85 |
*Yields estimated based on similar reactions reported in the literature.
Reductive Amination Optimization
Table 3 presents the optimization of reductive amination conditions:
| Entry | Reducing Agent | Solvent | Temperature (°C) | Time (h) | pH | Yield (%)* |
|---|---|---|---|---|---|---|
| 1 | NaBH₄ | MeOH | RT | 3 | Neutral | 70-80 |
| 2 | NaBH₄ | MeOH/DCM (1:1) | RT | 2 | Neutral | 75-85 |
| 3 | NaBH₃CN | MeOH | RT | 5 | 4-5 | 65-75 |
| 4 | NaBH(OAc)₃ | DCE | RT | 4 | Neutral | 80-90 |
*Yields estimated based on similar reactions reported in the literature.
Purification and Characterization
The purification of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine can be achieved through various techniques:
Column Chromatography
The most common purification method involves silica gel column chromatography using ethyl acetate/hexane gradients (typically 0:100 to 40:60). For optimal results, triethylamine (0.1-0.5%) can be added to the eluent to minimize tailing.
Recrystallization
The compound can be recrystallized from appropriate solvent systems such as diethyl ether or ethyl acetate/hexane mixtures.
Characterization Data
The expected characterization data for 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine includes:
- ¹H NMR (300 MHz, CDCl₃) δ ppm: 7.40-7.32 (m, 2H), 7.25-7.20 (m, 1H), 6.72-6.68 (m, 1H), 4.75-4.65 (br s, 1H, NH), 3.85-3.75 (m, 1H), 3.55-3.40 (m, 2H), 3.35-3.20 (m, 2H), 3.15-3.05 (m, 1H), 2.10-1.95 (m, 1H), 1.90-1.75 (m, 1H), 1.45 (s, 9H)*
*Spectral data estimated based on similar compounds reported in the literature.
Alternative Synthetic Approaches
Mitsunobu Reaction Approach
An alternative approach involves a Mitsunobu reaction between 1-Boc-3-hydroxymethylpyrrolidine and 2-trifluoromethylaniline:
1-Boc-3-hydroxymethylpyrrolidine + 2-trifluoromethylaniline + DIAD + PPh₃ → 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine
However, this approach typically results in higher levels of impurities and may require additional purification steps.
Three-Step Process Approach
A three-step process similar to that described for other trifluoromethyl-containing compounds can be adapted:
- Amide formation between appropriate carboxylic acid and amine precursors
- Carbonyl reduction
- Cyclization to form the desired product
Chemical Reactions Analysis
1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to introduce oxygen-containing functional groups.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to convert certain functional groups into their reduced forms.
Substitution: The trifluoromethyl-phenyl group can undergo substitution reactions with nucleophiles under appropriate conditions, leading to the formation of new derivatives.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Medicinal Chemistry
1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine has been investigated for its role as a potential drug candidate due to its ability to inhibit specific biological pathways. Notably, fluorinated compounds are known to enhance pharmacokinetic properties such as metabolic stability and bioavailability. The incorporation of trifluoromethyl groups has been shown to improve binding affinity to target proteins, making it a valuable scaffold in drug design.
Anticancer Research
Research indicates that derivatives of pyrrolidine compounds can act as inhibitors of tyrosine kinases, which are critical in cancer signaling pathways. For instance, compounds similar to 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine have demonstrated efficacy in inhibiting cell proliferation in various cancer cell lines, suggesting potential applications in cancer therapeutics .
Neuropharmacology
The compound's structure allows it to interact with neurotransmitter systems, potentially serving as a lead compound for developing treatments for neurodegenerative diseases. Studies have shown that pyrrolidine derivatives can modulate receptor activity, which may lead to novel therapies for conditions like Alzheimer's disease .
Case Studies
- Inhibition of Androgen Receptors : A study identified compounds similar to 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine as potent antagonists of androgen receptors (AR). These compounds exhibited low IC50 values, indicating strong inhibitory effects on AR activity, which is crucial for developing treatments for prostate cancer .
- Fluorinated Drug Development : The incorporation of trifluoromethyl groups into drug candidates has been linked to improved metabolic profiles. For example, fluorinated analogs have shown enhanced resistance to oxidative metabolism by cytochrome P450 enzymes, thereby increasing their therapeutic window .
Mechanism of Action
The mechanism of action of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl-phenyl group is known to enhance the compound’s binding affinity and selectivity towards these targets. The Boc group serves as a protecting group, preventing unwanted reactions during the synthesis and allowing for selective deprotection under mild conditions.
Comparison with Similar Compounds
Table 1: Key Structural Analogues
Key Findings :
- Solubility : Carboxy-substituted analogues (e.g., ) exhibit higher aqueous solubility, while the target compound’s CF₃ group may reduce solubility but enhance membrane permeability .
Boc-Protected Pyrrolidine Derivatives with Functional Group Variations
Table 2: Functional Group Impact
Key Findings :
- Synthetic Efficiency : The target compound’s synthesis may face challenges similar to , requiring chromatographic purification due to Boc-group instability or impurities .
Biological Activity
1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine is a compound belonging to the pyrrolidine class, characterized by a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl-substituted phenyl group. This molecular structure contributes to its unique biological activities, making it a subject of interest in medicinal chemistry and drug development.
- Molecular Formula : C17H23F3N2O2
- Molecular Weight : 348.38 g/mol
- IUPAC Name : tert-butyl 3-[[[2-(trifluoromethyl)phenyl]amino]methyl]pyrrolidine-1-carboxylate
- Canonical SMILES : CC(C)(C)OC(=O)N1CCC(C1)C2=CC=CC=C2C(F)(F)F
The biological activity of 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine is attributed to its interaction with various biological targets, including enzymes and receptors. The trifluoromethyl group enhances lipophilicity and metabolic stability, facilitating effective binding to target sites. The Boc group can be removed under specific conditions, allowing the free amine to engage further with biological molecules, potentially leading to therapeutic effects.
Biological Activity and Applications
Research indicates that this compound exhibits several biological activities:
- Anticancer Activity : Preliminary studies suggest that compounds with similar structures can inhibit cancer cell proliferation through apoptosis induction. The trifluoromethyl group may enhance the compound's potency against certain cancer types by improving cellular uptake and interaction with target proteins.
- Antimicrobial Properties : Compounds containing trifluoromethyl groups have shown increased activity against bacterial strains, possibly due to enhanced binding affinity to bacterial enzymes or receptors.
- Neurological Effects : There is potential for neuroprotective effects, as seen in related compounds that modulate neurotransmitter systems or protect against neurodegeneration.
Case Studies and Research Findings
Several studies have explored the biological activity of pyrrolidine derivatives, including those similar to 1-Boc-3-([(2-trifluoromethyl-phenyl)-amino]-methyl)-pyrrolidine:
Comparative Analysis with Related Compounds
A comparative analysis reveals significant differences in biological activity based on structural variations:
| Compound | Key Features | Biological Activity |
|---|---|---|
| 1-Boc-3-[phenyl]pyrrolidine | Lacks trifluoromethyl group | Reduced potency in enzyme inhibition |
| 1-Boc-3-[difluoromethyl]phenylpyrrolidine | Contains difluoromethyl group | Intermediate activity compared to trifluoromethyl derivative |
| 1-Boc-3-[trifluoromethyl]piperidine | Piperidine ring instead of pyrrolidine | Altered receptor binding profiles |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
